Cas no 100523-91-9 (4-Chlorobut-2-en-1-amine Hydrochloride)

• Product Name: 4-Chlorobut-2-en-1-amine Hydrochloride
• CAS No: 100523-91-9
• MF: C₄H₉Cl₂N
• MW: 142.026959180832
• CID: 4558773
• PubChem ID: 13619685
• Update Time: 2025-10-19

4-Chlorobut-2-en-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (Z)-4-chlorobut-2-en-1-amine Hydrochloride
• (E)-1-Amino-4-chloro-2-butene Hydrochloride
• SY261867
• (Z)-4-CHLOROBUT-2-EN-1-AMINE HCL
• 4-Chlorobut-2-en-1-amine--hydrogen chloride (1/1)
• 4-Chlorobut-2-en-1-amine Hydrochloride

• Inchi： 1S/C4H8ClN.ClH/c5-3-1-2-4-6;/h1-2H,3-4,6H2;1H
• InChI Key： ZGCNYBMDGKVWFH-UHFFFAOYSA-N
• SMILES： ClCC=CCN.Cl

Computed Properties

• Exact Mass: 141.011205g/mol
• Monoisotopic Mass: 141.011205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 42.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 142.02g/mol
• Topological Polar Surface Area: 26

Additional information on 4-Chlorobut-2-en-1-amine Hydrochloride

4-Chlorobut-2-en-1-amine Hydrochloride (CAS No. 100523-91-9): A Comprehensive Overview

4-Chlorobut-2-en-1-amine Hydrochloride, identified by its CAS number 100523-91-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a chlorinated alkeneamine structure, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The unique combination of a chloro-substituted double bond and an amine group makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 4-Chlorobut-2-en-1-amine Hydrochloride consists of a four-carbon chain with a chlorine atom at the second carbon and an amine group at the first carbon, which is further protonated to form the hydrochloride salt. This structural motif is highly conducive to further functionalization, enabling the synthesis of more complex molecules. The presence of both electron-withdrawing and electron-donating groups facilitates diverse chemical reactions, making it a preferred building block in medicinal chemistry.

In recent years, 4-Chlorobut-2-en-1-amine Hydrochloride has been extensively studied for its potential in the development of novel therapeutic agents. Its reactivity allows for the formation of various pharmacophores, which are essential for drug-target interactions. One notable area of research involves its use in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound's ability to undergo nucleophilic substitution reactions makes it an excellent candidate for constructing heterocyclic scaffolds, which are prevalent in many bioactive compounds.

Recent advancements in computational chemistry have further highlighted the significance of 4-Chlorobut-2-en-1-amine Hydrochloride in drug design. Molecular modeling studies have demonstrated its potential as a ligand for various enzymes and receptors. For instance, researchers have explored its interaction with protein kinases, showing that it can effectively modulate enzyme activity. This has opened up new avenues for developing targeted therapies with improved efficacy and reduced side effects.

The pharmaceutical industry has also leveraged 4-Chlorobut-2-en-1-amine Hydrochloride in the development of antimicrobial agents. The compound's structural features allow it to disrupt bacterial cell membranes and inhibit essential metabolic pathways. Preliminary studies have shown promising results in combating resistant bacterial strains, highlighting its potential as a lead compound for novel antibiotics. Additionally, its role in antiviral therapy has been investigated, with early findings suggesting its ability to interfere with viral replication mechanisms.

Synthetic methodologies involving 4-Chlorobut-2-en-1-amine Hydrochloride have seen significant progress, particularly in green chemistry approaches. Researchers have developed catalytic methods that minimize waste and improve yields, aligning with sustainable practices in pharmaceutical manufacturing. These innovations not only enhance the efficiency of producing this compound but also contribute to reducing the environmental impact of drug synthesis.

The biological activity of derivatives of 4-Chlorobut-2-en-1-amine Hydrochloride has been a focal point of numerous studies. For example, modifications at the chlorine substituent have been explored to alter binding affinities and selectivity profiles. Such modifications are critical for optimizing drug candidates and ensuring they interact specifically with target proteins or receptors without affecting other biological systems.

In conclusion, 4-Chlorobut-2-en-1-amine Hydrochloride (CAS No. 100523-91-9) represents a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications and therapeutic potentials, this compound is poised to play an even greater role in the development of next-generation pharmaceuticals.